N-(4,7-dichlorobenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-(4,7-dichloro-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C18H11Cl2N3O3S/c19-11-5-6-12(20)16-15(11)21-18(27-16)22-17(26)9-1-3-10(4-2-9)23-13(24)7-8-14(23)25/h1-6H,7-8H2,(H,21,22,26)
• InChI Key: SAXHWWZQPVXMRR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(C=CC(=C4S3)Cl)Cl
• Molecular Formula: C18H11Cl2N3O3S
• Molecular Weight: 420.3 g/mol

Description

N-(4,7-dichlorobenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide, also known as DBT-10, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Material Applications

• Synthesis Techniques : A study highlights a metal- and reagent-free method for synthesizing benzothiazoles and thiazolopyridines through TEMPO-catalyzed electrolytic C–H thiolation, providing access to these compounds from N-(hetero)arylthioamides. This technique is significant for its efficiency and environmentally friendly approach in the synthesis of compounds with potential material and pharmaceutical applications (Qian et al., 2017).

Antimicrobial and Anticancer Activities

• Antimicrobial Properties : A study on the synthesis of novel benzimidazole, benzoxazole, and benzothiazole derivatives demonstrated significant broad-spectrum antimicrobial activity against bacterial strains such as Escherichia coli and Staphylococcus aureus, and fungal strains including Candida albicans and Aspergillus niger. These findings suggest potential applications of similar compounds in developing new antimicrobial agents (Padalkar et al., 2014).

• Anticancer Evaluation : Research on substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides revealed moderate to excellent anticancer activity against various cancer cell lines. This underscores the potential of similar compounds in anticancer drug development (Ravinaik et al., 2021).

Electrochemical Applications

• Electrochromic Polymers : Research into thiadiazolo[3,4-c]pyridine-based donor-acceptor-type systems for electrochromic polymers revealed that these materials exhibit favorable redox activity, stability, and fast switching times. These properties make compounds containing thiadiazole and related structures promising for the development of new electrochromic devices (Ming et al., 2015).